Cas no 851960-98-0 (3-(3-methyl-3H-diazirin-3-yl)butanoic acid)

• Product Name: 3-(3-methyl-3H-diazirin-3-yl)butanoic acid
• CAS No: 851960-98-0
• Molecular Formula: C₆H₁₀N₂O₂
• Molecular Weight: 142.155801296234
• CID: 6135854
• PubChem ID: 55299095

3-(3-methyl-3H-diazirin-3-yl)butanoic acid Properties

Names and Identifiers

• SCHEMBL13756314
• EN300-7640366
• 3-(3-methyl-3H-diazirin-3-yl)butanoic acid
• 851960-98-0
• AKOS006376754

• InChIKey： AYJRMCJOXPIMQY-UHFFFAOYSA-N
• Inchi： 1S/C6H10N2O2/c1-4(3-5(9)10)6(2)7-8-6/h4H,3H2,1-2H3,(H,9,10)
• SMILES： OC(CC(C)C1(C)N=N1)=O

Computed Properties

• Exact Mass: 142.074227566g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 142.074227566g/mol
• Heavy Atom Count: 10
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids